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Compound of Interest

Compound Name: TA 02

Cat. No.: B1191931 Get Quote

Essential Safety and Logistical Information for Laboratory and Drug Development

Professionals

The following guide provides comprehensive procedures for the safe handling and disposal of

TAS-102 (Lonsurf®), a cytotoxic oral chemotherapy agent combining trifluridine and tipiracil.

Given the hazardous nature of this compound, strict adherence to these protocols is essential

to ensure the safety of laboratory personnel and the environment.

Hazard Identification and Safety Data Summary
TAS-102 is classified as a hazardous substance. Key safety information is summarized below.

Table 1: Hazard Classification for TAS-102
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 Harmful if swallowed.

Acute Toxicity, Inhalation 4 Harmful if inhaled.

Acute Toxicity, Skin 4 Harmful in contact with skin.

Skin Corrosion/Irritation 2 Causes skin irritation.

Serious Eye Damage/Irritation 2 Causes serious eye irritation.

Carcinogenicity 2 Suspected of causing cancer.

Specific Target Organ Toxicity 3
May cause respiratory

irritation.

Source: TAS-102 Safety Data Sheet[1]

Table 2: Required Personal Protective Equipment (PPE) for Handling TAS-102

PPE Item Specification Purpose

Gloves
Chemotherapy-rated, powder-

free nitrile gloves

Prevents skin contact and

absorption.

Gown

Disposable, lint-free, solid-front

gown with closed back and

cuffs

Protects clothing and skin from

contamination.

Eye Protection
Safety glasses with side

shields or goggles

Prevents eye exposure to dust

or splashes.

Respiratory Protection N95 or higher-level respirator
Required when handling

powders or creating aerosols.

Source: General guidelines for handling cytotoxic drugs.

Experimental Protocols: Disposal and
Decontamination

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.danielshealth.com/knowledge-center/how-to-dispose-chemotherapy-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1191931?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of TAS-102 and contaminated materials is critical and must follow regulations

for cytotoxic waste.[2][3][4] The primary method of disposal for cytotoxic waste is incineration at

high temperatures.[2][5]

Protocol 1: Segregation and Disposal of TAS-102 Waste

Identify Waste Type: Differentiate between "trace" and "bulk" chemotherapy waste.

Trace Waste: Items contaminated with less than 3% of the original drug weight (e.g.,

empty vials, used gloves, gowns, bench paper).[1][6]

Bulk Waste: Unused or partially used tablets, grossly contaminated items, or materials

from a spill cleanup.[1]

Container Selection:

Place trace waste in a designated yellow chemotherapy waste container labeled "Trace

Chemotherapy Waste" and "Incinerate Only".[1][2][6]

Place bulk waste in a designated black RCRA hazardous waste container labeled

"Hazardous Waste - Toxic".[1]

Sharps Disposal: Any sharps contaminated with TAS-102 (e.g., needles used in analytical

procedures) must be placed in a yellow, puncture-resistant sharps container labeled "Chemo

Sharps".[2]

Final Disposal:

Seal all containers when they are three-quarters full.[4]

Store sealed containers in a designated, secure area away from general lab traffic.

Arrange for pickup and disposal by a licensed hazardous waste management service.

Protocol 2: Spill Decontamination Procedure

Isolate the Area: Immediately restrict access to the spill area. Post warning signs.[7]
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Don PPE: Before cleaning, put on a full set of chemotherapy-rated PPE as detailed in Table

2.[7][8]

Contain the Spill:

For powders, gently cover with damp absorbent pads to avoid aerosolization.[7]

For liquids, cover with absorbent pads from a chemotherapy spill kit.[8]

Clean the Area:

Use a scoop and scraper from a spill kit to collect all contaminated materials.[7]

Place all contaminated materials into a black hazardous waste container.[1]

Clean the spill area three times using a detergent solution, followed by a rinse with clean

water.[7]

Doff PPE: Remove PPE in the following order to avoid self-contamination: outer gloves,

gown, inner gloves. Dispose of all PPE as bulk chemotherapy waste.[8]

Wash Hands: Thoroughly wash hands with soap and water after the cleanup is complete.[8]

Visualized Workflows and Logical Relationships
The following diagrams illustrate the decision-making process and workflows for handling TAS-

102 waste and spills.
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TAS-102 Waste Generated

Determine Waste Type

Trace Waste (<3% residual)

Trace

Bulk Waste (>3% residual or unused)

Bulk

Is it a sharp?

Place in BLACK RCRA Container
(Labeled 'Hazardous Waste')

Place in YELLOW Container
(Labeled 'Trace Chemo')

Seal Container when 3/4 Full

No

Place in YELLOW Sharps Container
(Labeled 'Chemo Sharps')

Yes

Dispose via Licensed
Hazardous Waste Vendor

Click to download full resolution via product page

Caption: Workflow for TAS-102 Waste Segregation and Disposal.
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Spill Occurs

1. Isolate Area & Post Signs

2. Don Full Chemo PPE

3. Contain Spill with Absorbent Pads

4. Collect Waste into BLACK Container

5. Decontaminate Area (3x Wash/Rinse)

6. Doff & Dispose of PPE

7. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-Step Procedure for TAS-102 Spill Cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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